8-bromo-4-chloro-1,6-naphthyridine
Description
8-bromo-4-chloro-1,6-naphthyridine is a compound that belongs to the class of naphthyridines . Naphthyridines are considered to be the naphthalene analog, containing two fused pyridine rings with different mutual arrangements of nitrogen atoms .
Synthesis Analysis
The synthesis of 1,5-naphthyridine derivatives, which includes 8-bromo-4-chloro-1,6-naphthyridine, has been a topic of interest in the field of medicinal chemistry due to their significant biological activities . The synthesis involves various strategies and reactivity with electrophilic or nucleophilic reagents, in oxidations, reductions, cross-coupling reactions, modification of side chains or formation of metal complexes .Molecular Structure Analysis
The molecular structure of 8-bromo-4-chloro-1,6-naphthyridine consists of two fused pyridine rings with different mutual arrangements of nitrogen atoms . The InChI code for this compound is1S/C8H4BrClN2/c9-6-4-12-8(10)5-2-1-3-11-7(5)6/h1-4H . Chemical Reactions Analysis
The reactivity of 1,5-naphthyridine derivatives, including 8-bromo-4-chloro-1,6-naphthyridine, involves interactions with electrophilic or nucleophilic reagents, in oxidations, reductions, cross-coupling reactions, modification of side chains or formation of metal complexes .Physical And Chemical Properties Analysis
8-bromo-4-chloro-1,6-naphthyridine has a molecular weight of 273.52 . It is a solid at room temperature and should be stored at 0-8°C .Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation, eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing mist, gas or vapors, avoiding contact with skin and eyes, and using personal protective equipment .
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 8-bromo-4-chloro-1,6-naphthyridine involves the bromination and chlorination of 1,6-naphthyridine.", "Starting Materials": [ "1,6-naphthyridine", "Bromine", "Chlorine", "Acetic acid", "Sodium acetate", "Hydrochloric acid", "Sodium hydroxide", "Ethanol" ], "Reaction": [ "1. Dissolve 1,6-naphthyridine in acetic acid and add sodium acetate.", "2. Add bromine dropwise to the reaction mixture and stir for several hours at room temperature.", "3. Filter the resulting solid and wash with water.", "4. Dissolve the solid in ethanol and add hydrochloric acid.", "5. Add chlorine gas to the reaction mixture and stir for several hours at room temperature.", "6. Neutralize the reaction mixture with sodium hydroxide and filter the resulting solid.", "7. Wash the solid with water and dry in a vacuum oven to obtain 8-bromo-4-chloro-1,6-naphthyridine." ] } | |
CAS RN |
1259061-05-6 |
Product Name |
8-bromo-4-chloro-1,6-naphthyridine |
Molecular Formula |
C8H4BrClN2 |
Molecular Weight |
243.5 |
Purity |
95 |
Origin of Product |
United States |
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